Cas no 53924-41-7 (3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid)
53924-41-7 structure
Product Name:3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
CAS No:53924-41-7
MF:C24H19NO4
MW:385.411966562271
CID:1586167
PubChem ID:40941
Update Time:2025-04-21
3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid
- 3-[[4-(4-carboxyphenyl)phenyl]methyl]-1-methylindole-2-carboxylic acid
- 3-((4'-Carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-1H-indole-2-carboxylic acid
- 3-[(4'-Carboxy-4-biphenylyl)methyl]-1-methyl-1H-indole-2-carboxylic acid
- 53924-41-7
- DTXSID30202217
- 1H-Indole-2-carboxylic acid, 3-((4'-carboxy(1,1'-biphenyl)-4-yl)methyl)-1-methyl-
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- Inchi: 1S/C24H19NO4/c1-25-21-5-3-2-4-19(21)20(22(25)24(28)29)14-15-6-8-16(9-7-15)17-10-12-18(13-11-17)23(26)27/h2-13H,14H2,1H3,(H,26,27)(H,28,29)
- InChI Key: CJWJTZOASDCUEV-UHFFFAOYSA-N
- SMILES: OC(C1=C(CC2C=CC(C3C=CC(C(=O)O)=CC=3)=CC=2)C2C=CC=CC=2N1C)=O
Computed Properties
- Exact Mass: 385.13147
- Monoisotopic Mass: 385.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 79.53
3-[(4'-carboxybiphenyl-4-yl)methyl]-1-methyl-1H-indole-2-carboxylic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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